Cas no 1445995-78-7 (7-Bromo-6-fluoro-1,3-benzoxazole)

• Product Name: 7-Bromo-6-fluoro-1,3-benzoxazole
• CAS No: 1445995-78-7
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• MDL: MFCD25541880
• CID: 3161123
• PubChem ID: 75412038
• Update Time: 2025-07-21

7-Bromo-6-fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-fluoro-1,3-benzoxazole
• 7-Bromo-6-fluoro-1,3-benzoxazole 97%
• 7-Bromo-6-fluorobenzo[d]oxazole
• 7-Bromo-6-fluoro-1,3-benzoxazole97%
• FHNAANRDWTYLRN-UHFFFAOYSA-N
• Benzoxazole, 7-bromo-6-fluoro-
• CS-0446572
• AKOS037655545
• DTXSID401306611
• EN300-387829
• AS-813/43501954
• MFCD25541880
• PS-11789
• 1445995-78-7

• MDL： MFCD25541880
• Inchi： 1S/C7H3BrFNO/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-3H
• InChI Key： FHNAANRDWTYLRN-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C(F)=CC=C2N=C1

Computed Properties

• Exact Mass: 214.93820Da
• Monoisotopic Mass: 214.93820Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 7-Bromo-6-fluoro-1,3-benzoxazole

Introduction to 7-Bromo-6-fluoro-1,3-benzoxazole (CAS No: 1445995-78-7)

7-Bromo-6-fluoro-1,3-benzoxazole, with the CAS number 1445995-78-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic compound has garnered attention due to its versatile applications in medicinal chemistry and drug development. The presence of both bromine and fluorine substituents on the benzoxazole core imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The benzoxazole moiety is a well-known pharmacophore found in numerous therapeutic agents, exhibiting a broad spectrum of biological activities. Its structural framework allows for interactions with various biological targets, including enzymes and receptors. The introduction of halogen atoms, particularly bromine and fluorine, enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These modifications can significantly influence the compound's binding affinity and selectivity, making it an attractive candidate for further exploration.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. 7-Bromo-6-fluoro-1,3-benzoxazole has emerged as a promising intermediate in the synthesis of molecules that modulate these pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent antitumor activity by inhibiting key signaling cascades involved in cell proliferation and survival.

The fluorine atom in 7-Bromo-6-fluoro-1,3-benzoxazole plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Fluorinated aromatic compounds are known to exhibit improved pharmacological profiles due to their enhanced binding affinity and resistance to metabolic degradation. This feature has made them indispensable in the development of modern pharmaceuticals. The bromine substituent further contributes to the compound's reactivity, enabling facile functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 7-Bromo-6-fluoro-1,3-benzoxazole. Molecular modeling techniques have been employed to predict the binding modes of these compounds with biological targets, allowing researchers to fine-tune their structures for maximal efficacy. These computational approaches have significantly accelerated the drug discovery process, reducing both time and cost associated with experimental trials.

The synthesis of 7-Bromo-6-fluoro-1,3-benzoxazole involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of a benzoxazole precursor followed by halogenation at specific positions using appropriate reagents. The precise control over regioselectivity is crucial to achieving the desired product without unwanted side reactions. Advances in catalytic systems have further refined these synthetic routes, making them more efficient and environmentally friendly.

In addition to its pharmaceutical applications, 7-Bromo-6-fluoro-1,3-benzoxazole has found utility in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of luminescent materials and sensors. These applications leverage the compound's unique electronic properties, which can be tuned by modifying its substituent patterns.

The future prospects of 7-Bromo-6-fluoro-1,3-benzoxazole are vast and multifaceted. Ongoing research aims to uncover new derivatives with enhanced biological activities and improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative therapeutic agents based on this versatile scaffold. As our understanding of disease mechanisms continues to evolve, compounds like 7-Bromo-6-fluoro-1,3-benzoxazole will undoubtedly play a pivotal role in addressing some of humanity's most pressing health challenges.